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Compound Name: Texas Red-X succinimidyl ester

Cat. No.: B15553217

Get Quote

Abstract
Texas Red®-X, Succinimidyl Ester is a paramount amine-reactive fluorescent dye, engineered

for robust and reliable bioconjugation. As a derivative of sulforhodamine 101, it offers long-

wavelength red fluorescence, making it an invaluable tool for multicolor imaging and flow

cytometry applications. This guide provides a comprehensive overview of its chemical

properties, the underlying principles of its reactivity, detailed protocols for antibody conjugation,

and methods for characterizing the final conjugate. We delve into the causality behind

experimental choices, ensuring researchers, scientists, and drug development professionals

can achieve optimal and reproducible results in their labeling endeavors.

Introduction: The Advantage of the "X" Spacer
Texas Red-X, succinimidyl ester is an advanced iteration of the classic Texas Red fluorophore.

The key innovation is the incorporation of a seven-atom aminohexanoyl spacer, denoted by the

"X", which separates the sulforhodamine 101 fluorophore from the amine-reactive N-

hydroxysuccinimide (NHS) ester group.[1][2][3] This spacer is not a trivial addition; it is a critical

design feature that mitigates potential steric hindrance and reduces the interaction between the

dye and the biomolecule to which it is conjugated.[1][2][3] This often results in a higher
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fluorescence yield and helps prevent protein precipitation that can occur during conjugation

and storage.[4]

Compared to its predecessor, Texas Red sulfonyl chloride, the succinimidyl ester derivative

offers significantly improved stability and ease of use.[4][5] Sulfonyl chlorides are notoriously

sensitive to moisture and prone to rapid hydrolysis, whereas the NHS ester maintains its

reactivity for over an hour in aqueous conditions, allowing for more controlled and efficient

conjugation reactions.[4]

Core Properties and Identification
Accurate identification and understanding of the dye's properties are foundational to its

successful application. There are multiple CAS (Chemical Abstracts Service) numbers

assigned to Texas Red-X, succinimidyl ester, which typically differentiate between mixed

isomer preparations and single, purified isomers.

Property Value Source(s)

CAS Number 216972-99-5 (Mixed isomers) [1][2]

178623-11-5 (Single isomer) [3][6]

199745-67-0 [7]

Molecular Weight 816.94 g/mol [1][8]

Appearance Purple solid [1]

Solubility DMSO, DMF [1][9]

Excitation Max (λex) ~586-595 nm [1][8][10]

Emission Max (λem) ~603-615 nm [1][8][10]

The Chemistry of Amine-Reactive Labeling
The utility of Texas Red-X, succinimidyl ester lies in its ability to form a stable, covalent amide

bond with primary amines. This reaction, known as aminolysis, is the cornerstone of most

protein and antibody labeling strategies.
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Mechanism of Action: Primary amines (R-NH₂), such as the ε-amino group of lysine residues

on the surface of proteins, act as nucleophiles. They attack the carbonyl carbon of the NHS

ester, leading to the displacement of the N-hydroxysuccinimide leaving group and the formation

of a highly stable amide bond.

The reaction is highly pH-dependent. For efficient labeling, the pH of the reaction buffer should

be maintained between 7.5 and 9.0.[4][11][12] In this alkaline range, the primary amine groups

are deprotonated and thus more nucleophilic, which significantly accelerates the rate of

aminolysis. However, a competing reaction, hydrolysis, also occurs in aqueous buffers, where

water molecules can attack the ester, rendering the dye non-reactive.[13] Therefore,

maintaining the recommended pH and protein concentration is a balancing act to favor

aminolysis over hydrolysis.
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Reactants

Reaction Conditions

Products

Protein with Primary Amine
(e.g., Lysine, R-NH₂)

Fluorescently Labeled Protein
(Stable Amide Bond)

Nucleophilic Attack

Texas Red-X, NHS Ester

N-Hydroxysuccinimide
(NHS)

Displacement

Bicarbonate Buffer
(pH 8.0 - 9.0)

Deprotonates Amine
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Preparation

Reaction

Purification

Characterization

Prepare Antibody
(Amine-free buffer, pH 8.3)

Add Dye to Antibody
(10-20 fold molar excess)

Prepare Dye Stock
(10 mg/mL in anhy. DMSO)

Incubate
(1 hr, RT, dark)

Separate Conjugate from Free Dye
(Size Exclusion Chromatography)

Measure Absorbance
(A280 and A595)

Calculate Degree of Labeling (DOL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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